N-(5-acetamido-2-methoxyphenyl)-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(5-acetamido-2-methoxyphenyl)-2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C22H21FN4O4S2/c1-13(28)24-16-7-8-19(31-2)18(9-16)27-20(29)10-17-11-32-22(26-17)33-12-21(30)25-15-5-3-14(23)4-6-15/h3-9,11H,10,12H2,1-2H3,(H,24,28)(H,25,30)(H,27,29)
• InChI Key: JKLWGZAYQZIOLD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)OC)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H21FN4O4S2
• Molecular Weight: 488.6 g/mol

Description

N-(5-acetamido-2-methoxyphenyl)-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C22H21FN4O4S2 and its molecular weight is 488.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Structural analysis and synthesis are foundational aspects of chemical research, providing insights into the molecular architecture and potential reactivity of compounds. Studies such as those conducted by Galushchinskiy et al. (2017) on the crystal structures of (oxothiazolidin-2-ylidene)acetamides offer valuable information on the molecular configuration and potential binding interactions of similar compounds. This research is crucial for understanding the physical and chemical properties that govern the behavior of these molecules in various environments (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Medicinal Chemistry and Pharmacology

The design and evaluation of molecules for therapeutic purposes form a significant area of scientific inquiry. For instance, compounds structurally related to the one have been explored for their anti-inflammatory and anticancer activities. Research by Sunder and Maleraju (2013) on N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide highlighted its significant anti-inflammatory activity, which underscores the therapeutic potential of these molecules (Sunder & Maleraju, 2013).

Material Science and Chemical Engineering

The applications of specific chemical compounds extend beyond medicinal chemistry into areas such as material science, where their unique properties can be harnessed for developing new materials or enhancing existing ones. For example, research on thiazole-based polythiophenes by Camurlu and Guven (2015) demonstrates the versatility of thiazole derivatives in creating materials with specific optoelectronic properties. This area of research opens up possibilities for using similar compounds in the development of electronic devices, sensors, and other technologies (Camurlu & Guven, 2015).

Mechanism of Action

Thiazoles

are a class of organic compounds that contain a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms . They are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties . Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Indole derivatives

are another class of compounds that have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . Indole is also known as benzopyrrole which contains benzenoid nucleus and has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature .